Cas no 67228-82-4 (1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-(dodecylamino)propyl]-)

1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-(dodecylamino)propyl]- structure
67228-82-4 structure
Product Name:1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-(dodecylamino)propyl]-
CAS No:67228-82-4
MF:C21H48N4
MW:356.632625579834
CID:395150
PubChem ID:71374891
Update Time:2025-04-19

1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-(dodecylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-(dodecylamino)propyl]-
    • N'-[3-[3-(dodecylamino)propylamino]propyl]propane-1,3-diamine
    • DTXSID10797651
    • N~1~-(3-Aminopropyl)-N~3~-[3-(dodecylamino)propyl]propane-1,3-diamine
    • 67228-82-4
    • Inchi: 1S/C21H48N4/c1-2-3-4-5-6-7-8-9-10-11-16-23-18-13-20-25-21-14-19-24-17-12-15-22/h23-25H,2-22H2,1H3
    • InChI Key: ZBANBCUCWQAJAD-UHFFFAOYSA-N
    • SMILES: N(CCCNCCCNCCCN)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 356.38824
  • Monoisotopic Mass: 356.38789755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 22
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.11
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